Cas no 166402-14-8 (3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline)

• Product Name: 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline
• CAS No: 166402-14-8
• MF: C₁₀H₆ClF₃N₂
• MW: 246.616251468658
• MDL: MFCD18801007
• CID: 1347513
• PubChem ID: 86182341
• Update Time: 2025-06-12

3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 3-chloro-2-methyl-6-(trifluoromethyl)-
• 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline
• MFCD18801007
• DB-344071
• PRFPCGUDBQRSIX-UHFFFAOYSA-N
• PB41156
• 3-Chloro-6-(trifluoromethyl)-2-methylquinoxaline
• SCHEMBL12502947
• PS-15771
• 166402-14-8
• SY321387
• P20087

• MDL： MFCD18801007
• Inchi： 1S/C10H6ClF3N2/c1-5-9(11)16-8-4-6(10(12,13)14)2-3-7(8)15-5/h2-4H,1H3
• InChI Key： PRFPCGUDBQRSIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

• Exact Mass: 246.01728
• Monoisotopic Mass: 246.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline

Introduction to 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline (CAS No. 166402-14-8) in Modern Chemical and Pharmaceutical Research

3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline, identified by the CAS number 166402-14-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule, featuring a quinoxaline core with chloro, methyl, and trifluoromethyl substituents, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The unique combination of electron-withdrawing and electron-donating groups in its molecular structure makes it a valuable scaffold for developing novel bioactive molecules.

The quinoxaline core is a well-known pharmacophore in medicinal chemistry, known for its presence in various bioactive compounds that exhibit antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of electron-deficient groups such as the chloro and trifluoromethyl substituents enhances the compound's reactivity and binding affinity to biological targets. Specifically, the chloro group can participate in nucleophilic substitution reactions, while the trifluoromethyl group improves metabolic stability and lipophilicity, key factors in drug design.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline, making it more accessible for research purposes. These methods often involve multi-step organic transformations starting from readily available precursors, such as anthranilic acid derivatives or barbituric acid analogs. The synthesis typically involves condensation reactions followed by functional group modifications to introduce the desired substituents at specific positions on the quinoxaline ring.

In the context of pharmaceutical research, 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline has been explored as a lead compound for developing new therapeutic agents. Its structural features make it a promising candidate for targeting enzymes and receptors involved in various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The trifluoromethyl group, in particular, has been identified as a key moiety that enhances binding interactions with biological targets, thereby improving the efficacy of potential drug candidates.

The use of computational modeling and high-throughput screening has further accelerated the discovery process for 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline derivatives. These approaches allow researchers to predict the binding affinity and pharmacokinetic properties of novel compounds before conducting costly wet-lab experiments. By integrating experimental data with computational insights, scientists can optimize the molecular structure of 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline derivatives to enhance their therapeutic potential.

Moreover, the compound's utility extends beyond drug development. In materials science, 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline has been investigated as a building block for organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups such as the chloro and trifluoromethyl substituents influences the electronic properties of the molecule, making it suitable for applications in optoelectronic devices. Researchers have demonstrated that derivatives of this compound can form stable films with high charge carrier mobility, which is essential for efficient electronic devices.

The chemical reactivity of 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline also makes it a valuable intermediate in synthetic organic chemistry. The chloro group can be easily replaced with other functional groups through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This flexibility allows chemists to modify the molecular structure of quinoxaline derivatives in various ways, enabling the synthesis of diverse libraries of bioactive compounds for further biological evaluation.

Recent studies have highlighted the importance of green chemistry principles in the synthesis of 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline and its derivatives. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For example, catalytic methods using transition metals have been explored as alternatives to traditional stoichiometric approaches. These innovations not only improve sustainability but also enhance cost-effectiveness, making large-scale production more feasible.

The pharmacological profile of 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline continues to be an area of active investigation. Preclinical studies have demonstrated promising results regarding its potential as an anti-inflammatory agent by modulating immune responses through interaction with specific signaling pathways. Additionally, its ability to inhibit certain enzymes has raised interest in its potential application against neurodegenerative diseases where these enzymes play a pathological role. The precise mechanisms by which this compound exerts its effects are still under exploration but preliminary findings suggest multiple targets may be involved.

The future prospects for 3-chloro-2-methyl-6-(trifluoromethyl)quinoxaline are vast given its structural versatility and functional properties. Continued research efforts are expected to uncover new applications in both pharmaceuticals and materials science. As synthetic methodologies advance further into automation and precision manufacturing (e.g., flow chemistry), access to this compound will likely expand even more rapidly than before.